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Compound of Interest

Compound Name: 1,2-Dinitroglycerin-d5

Cat. No.: B12404702

Essential Safety and Handling Guide for 1,2-
Dinitroglycerin-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1,2-Dinitroglycerin-
d5. Adherence to these protocols is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety Information

1,2-Dinitroglycerin-d5, like its non-deuterated counterpart, is a highly hazardous material that
requires stringent safety measures. It is classified as a flammable liquid and is toxic in contact
with skin and harmful if swallowed.[1] The primary risks associated with this compound include
explosion, fire, and acute toxicity.

Emergency Contact Information: In case of an emergency, immediately contact your
institution's emergency response team and have the product's Safety Data Sheet (SDS) readily
available.

CHEMTREC Emergency Numbers:
e USA: 800-424-9300

e |International: +1-703-527-3887
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Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling 1,2-
Dinitroglycerin-d5. It is imperative to use the specified PPE to prevent exposure and ensure

personal safety.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b12404702?utm_src=pdf-body
https://www.benchchem.com/product/b12404702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Personal Protective
Equipment

Specifications and
Guidelines

Hands

Chemical-resistant gloves

Double-gloving is
recommended. Thicker gloves
generally offer better
protection.[2] Change gloves
every 30-60 minutes or
immediately if contaminated or

damaged.[2]

Eyes/Face

Safety goggles and face shield

Use indirect-vent, impact, and
splash-resistant goggles.[3] A
face shield must be worn in
conjunction with goggles.[3]
Contact lenses should not be

worn.[3]

Body

Flame-retardant lab coat or

gown with long cuffs

Gowns should be disposable
and made of a material that
has been tested for resistance
to hazardous drugs. Long cuffs
should be tucked into the inner

glove.[2]

Respiratory

Full-face respirator with

appropriate cartridges

For short-term tasks, a full-face
mask with a combination filter
for organic and inorganic
gases and vapors is
recommended.[4] For long-
term work or in case of spills, a
self-contained breathing
apparatus (SCBA) is

necessary.[5]

Feet

Closed-toe, chemical-resistant

footwear

Shoe covers should be worn
and disposed of before leaving
the work area to prevent the

spread of contamination.[2]
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 1,2-Dinitroglycerin-d5 in a
laboratory setting.

o Preparation and Area Setup:

[e]

Work in a designated area, such as a chemical fume hood with a blast shield.

o

Ensure the work area is free of ignition sources, including open flames, hot surfaces, and
static discharge.[1]

o

Have all necessary PPE, spill kits, and emergency equipment readily accessible.

[¢]

An emergency eyewash station and safety shower must be in the immediate vicinity.[3]

e Handling the Compound:

[e]

Ground all equipment to prevent static discharge.[1]

o

Use only compatible tools and equipment (e.g., non-sparking tools).

[¢]

Dispense the smallest possible quantity needed for the experiment.

Avoid actions that could cause friction or shock.

[¢]

e Post-Handling:

o

Decontaminate all surfaces and equipment after use.

[¢]

Carefully remove and dispose of all PPE as hazardous waste.

[e]

Wash hands and face thoroughly after handling the substance.[1]

[e]

Contaminated clothing should be removed immediately and laundered by a specialized
service.[3]

Disposal Plan
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Proper disposal of 1,2-Dinitroglycerin-d5 and associated waste is crucial to prevent

environmental contamination and accidental detonation.

Waste Type

Disposal Procedure

Unused 1,2-Dinitroglycerin-d5

Dispose of as hazardous waste through your
institution's environmental health and safety
(EHS) office. Do not attempt to dispose of it
down the drain.[1]

Contaminated Labware (glassware, pipette tips,

etc.)

Place in a designated, labeled hazardous waste

container for solids.

Contaminated PPE (gloves, gown, shoe covers)

Place in a designated, labeled hazardous waste

bag immediately after use.

Spill Debris

Absorb spills with an inert, non-combustible
material (e.g., sand, diatomaceous earth).[6]
Carefully collect the material using non-sparking
tools and place it in a designated hazardous

waste container.

Emergency Procedures
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Emergency Situation Immediate Action

Immediately wash the affected area with soap

) and plenty of water for at least 15 minutes.[5]

Skin Contact . . . .
Remove contaminated clothing. Seek immediate

medical attention.[7]

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

) Do NOT induce vomiting.[7] Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Evacuate the immediate area.[1] If the spill is

large or you are not trained to handle it, contact
Spill your institution's EHS or emergency response

team. For minor spills, follow the spill debris

disposal procedure.

Evacuate the area immediately. Use a Class D
Fire fire extinguisher (for flammable metals) or dry
sand. Do NOT use water.[1]

Visualized Workflow for Handling 1,2-
Dinitroglycerin-d5

The following diagram illustrates the standard workflow for handling 1,2-Dinitroglycerin-d5,
from preparation to disposal.
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1. Preparation Phase
Designate & Prepare Work Area
(Fume Hood with Blast Shield)

:

Don Full PPE
(Gloves, Gown, Goggles, Face Shield, Respirator)

4

Gather Materials & Emergency Equipmena

Proceed to handling

2. Handlivwg Phase

Handle 1,2-Dinitroglycerin-d5
(Grounding, Non-sparking tools)

Perform Experiment

Experiment complete

3. Post-HanvdIing Phase

Gecontaminate Surfaces & Equipmena

[Doff & Dispose of PPE]

Wash Hands & Face

Final step

4. Disposval Phase

Segregate Waste
(Unused chemical, Contaminated solids)

;

Dispose of Hazardous Waste via EHS

Click to download full resolution via product page

Caption: Workflow for Handling 1,2-Dinitroglycerin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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